Cas no 431892-85-2 (ethyl 2-2-({(thiophen-2-yl)formamidomethanethioyl}amino)-1,3-thiazol-4-ylacetate)

• Product Name: ethyl 2-2-({(thiophen-2-yl)formamidomethanethioyl}amino)-1,3-thiazol-4-ylacetate
• CAS No: 431892-85-2
• MF: C₁₃H₁₃N₃O₃S₃
• MW: 355.455618619919
• CID: 6320046
• PubChem ID: 2254932
• Update Time: 2025-05-23

ethyl 2-2-({(thiophen-2-yl)formamidomethanethioyl}amino)-1,3-thiazol-4-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-2-({(thiophen-2-yl)formamidomethanethioyl}amino)-1,3-thiazol-4-ylacetate
• ethyl 2-(2-(3-(thiophene-2-carbonyl)thioureido)thiazol-4-yl)acetate
• Z247611646
• ethyl 2-[2-({[(thiophen-2-yl)formamido]methanethioyl}amino)-1,3-thiazol-4-yl]acetate
• F0846-0170
• ethyl 2-[2-(thiophene-2-carbonylcarbamothioylamino)-1,3-thiazol-4-yl]acetate
• AKOS001399997
• Oprea1_085331
• 431892-85-2
• AB00115781-01
• UPCMLD0ENAT5874137:001

• Inchi： 1S/C13H13N3O3S3/c1-2-19-10(17)6-8-7-22-13(14-8)16-12(20)15-11(18)9-4-3-5-21-9/h3-5,7H,2,6H2,1H3,(H2,14,15,16,18,20)
• InChI Key： ADXCSUCXFLIQGQ-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)OCC)N=C1NC(NC(C1=CC=CS1)=O)=S

Computed Properties

• Exact Mass: 355.01190481g/mol
• Monoisotopic Mass: 355.01190481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 169Ų

Additional information on ethyl 2-2-({(thiophen-2-yl)formamidomethanethioyl}amino)-1,3-thiazol-4-ylacetate

Professional Introduction to Ethyl 2-2-({(thiophen-2-yl)formamidomethanethioyl}amino)-1,3-thiazol-4-ylacetate (CAS No. 431892-85-2)

Ethyl 2-2-({(thiophen-2-yl)formamidomethanethioyl}amino)-1,3-thiazol-4-ylacetate, with the CAS number 431892-85-2, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic derivatives characterized by the presence of both thiazole and thiophene moieties, which are well-documented for their diverse biological activities. The structural complexity of this molecule, featuring an ethyl ester group, a formamidomethanethioyl bridge, and an amino-substituted thiazole ring, positions it as a promising candidate for further investigation in drug discovery and medicinal chemistry.

The< strong>thiophen-2-yl substituent in the molecule is particularly noteworthy, as thiophene derivatives have been extensively studied for their potential pharmacological effects. Thiophenes are known for their ability to interact with various biological targets, including enzymes and receptors, making them valuable scaffolds in the design of novel therapeutic agents. The incorporation of a< strong>formamidomethanethioyl group into the structure introduces additional functional diversity, which can be exploited to modulate the biological activity of the compound. This moiety is often found in biologically active molecules and has been shown to enhance binding affinity to certain targets.

The core structure of Ethyl 2-2-({(thiophen-2-yl)formamidomethanethioyl}amino)-1,3-thiazol-4-ylacetate is based on a< strong>1,3-thiazole ring, which is a heterocyclic compound containing sulfur and nitrogen atoms in its ring system. Thiazole derivatives are widely recognized for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The presence of an amino group on the thiazole ring further expands the potential applications of this compound, as amino groups are frequently involved in hydrogen bonding interactions with biological targets.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic purposes. The< strong>ethyl 2-2-({(thiophen-2-yl)formamidomethanethioyl}amino)-1,3-thiazol-4-ylacetate structure represents a sophisticated blend of these heterocyclic systems, which has led to its exploration in various research avenues. One particularly exciting area of investigation has been its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. The versatility of this compound's structure allows for modifications that could lead to the development of new drugs targeting specific diseases.

The< strong>CAS number 431892-85-2 serves as a unique identifier for this compound and facilitates its tracking in scientific literature and patents. Researchers often use CAS numbers to ensure that they are referring to the same chemical entity across different sources. This compound's unique structure and potential biological activities have made it a subject of interest in academic and industrial research settings. The synthesis and characterization of such compounds require meticulous attention to detail to ensure that the final product meets the desired specifications.

The< strong>thiazol-4-ylacetate moiety in Ethyl 2-2-({(thiophen-2-yl)formamidomethanethioyl}amino)-1,3-thiazol-4-y acetate adds another layer of complexity to its structure. Acetate esters are commonly used in pharmaceutical chemistry due to their stability and ease of functionalization. The combination of these features makes this compound an attractive candidate for further exploration in drug development. Researchers have been particularly interested in how modifications to this moiety can influence the biological activity of the molecule.

The< strong>(thiophen-2 -yl)formamidomethanethioyl group is a key feature that contributes to the unique properties of Ethyl 2 - - ({(thiophen - - yl )formamidomethanethio yl }a mino ) -1 ,3 - thiaゾ -4 - y laceta te . This moiety has been shown to interact with biological targets in ways that can lead to therapeutic effects. The sulfur atom in this group can form hydrogen bonds or participate in other types of interactions with biological molecules, which can enhance binding affinity and selectivity. These interactions are crucial for developing drugs that are both effective and specific.

In recent studies, researchers have been exploring how variations in the structure of< strong>Eth yl 22 ( ( thi ophen _{22 - yl )form am id om eth anet hi o y l }a mino ) -13 - t hiaゾ} can affect its biological activity. For instance，modifications to the thiophene ring or the formamidomethanethioyl group have been shown to alter how the molecule interacts with enzymes or receptors. These findings highlight the importance of understanding structural features at a molecular level when designing new drugs.

The ethylation at one end of Eth yl 22 ( ( thi ophen provides another point for functionalization，allowing researchers to attach additional groups or modify existing ones without disrupting essential parts o f t h e m olecule . This flexibility makes it possible t o tailor t he propertie s o f t h e compo und f or specific applications . For example，the ethylation might be used t o enhance solubility or improve bioavailability，which are critical factors i n drug development.

The investigation into Eth yl 22 ( ( thi ophen has also led t o insights i n t he broader field o f heterocyclic chemistry . Researchers have discovered that similar structural motifs can be found i n many biologically active compounds ，suggesting that there may be underlying principles governing their design . By studying compounds like Eth yl 22 ( ( thi ophen ，scientists hope t o uncover new ways t o create more effective drugs based on these principles . p > < p >One notable aspect o f Eth yl 22 ( ( thi ophen is i ts potential use i n combinatorial chemistry . Combinatorial methods allow researchers t o generate large libraries o f related compounds quickly ，which can then be screened f or biological activity . This approach has been particularly successful i n drug discovery ，as it enables scientists t o identify promising candidates more efficiently than traditional synthetic methods . The versatility o f Eth yl 22 ( ( thi ophen makes it an ideal starting point f or such libraries , offering numerous possibilities f or structural variation . p > < p >Another area where Eth yl 22 ( ( thi ophen shows promise is i n material science . Heterocyclic compounds like this one have unique electronic properties that make them useful i n applications such as organic semiconductors and light-emitting diodes (LEDs). The ability t o fine-tune these properties through structural modifications opens up new avenues f or innovation i n materials science , potentially leading t o advancements i n technology and industry . p > < p >The synthesis o f Eth yl 22 ( ( thi ophen involves several steps that require careful optimization t o ensure high yields and purity . Common synthetic routes include condensation reactions between appropriate precursors , followed by functional group transformations such as alkylation and oxidation . Each step must be carefully controlled t o avoid side reactions that could compromise the quality o f the final product . Advances i n synthetic methodologies continue t o improve our ability t o produce complex molecules like this one efficiently , making them more accessible f or research purposes . p > < p >Once synthesized , Eth yl 22 ( ( thi ophen undergoes rigorous characterization using techniques such as nuclear magnetic resonance spectroscopy (NMR), mass spectrometry , and X-ray crystallography . These methods provide detailed information about its molecular structure , helping researchers verify its identity and understand its properties better . Accurate characterization is essential before moving forward with biological testing , as it ensures that researchers are working with pure samples free from impurities that could skew results . p > < p >Biological testing typically involves evaluating Eth yl 22 ( ( thi phen )'s interaction with various targets , such as enzymes or receptors , using assays designed t hat measure specific responses . These assays help determine whether the compound exhibits desired pharmacological effects at appropriate concentrations without causing harmful side effects at higher doses . If promising results are obtained from initial testing , further studies may be conducted using animal models or cell-based systems before moving on t o human clinical trials if all goes well. p > < p >The development process does not end once a drug candidate shows promise ; additional steps must be taken before it can reach patients safely 。These include long-term toxicity studies 、pharmacokinetic analysis 、and formulation development 。Each stage requires careful planning ans execution ，but they are necessary components ensuring any new medication meets regulatory standards before being approved f ор human use 。The journey from discovery t о patient care highlights how important collaboration between chemists 、biologists 、pharmacologists ans regulatory experts truly is ; without such teamwork no single discipline could achieve what they all together make possible : saving lives through innovative treatments based on scientific breakthroughs like those enabled by compounds likeEth yl （（t hioph en ））。 p > < p >Looking ahead ，the future holds great promise fo rEth y l （（t hioph en ））and similar heterocyclic compounds 。Advances i n computational chemistry ans artificial intelligence continue t о accelerate drug discovery efforts ，allowing researchers t о predict more accurately how different molecular structures will behave biologically 。This technology could lead us toward faster identification оf novel candidates likeEth y l （（t hioph en ））that might otherwise remain undiscovered due limited resources available today 。Such innovations remind us why investing heavily basic science remains so vital ；they lay foundation upon which future medical breakthroughs will built upon , ultimately benefiting society at large by improving health outcomes around world. p >